6-Chloro-5-hydroxynicotinonitrile
Cat. No. B8795344
M. Wt: 154.55 g/mol
InChI Key: WLJRLKBACNKPHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:18][C:19]#[N:20].[Cl:10][N:11]1[C:12](=[O:13])[CH2:14][CH2:15][C:16]1=[O:17].[OH:1][c:2]1[cH:3][n:4][cH:5][c:6]([C:7]#[N:8])[cH:9]1>>[OH:1][c:2]1[c:3]([Cl:10])[n:4][cH:5][c:6]([C:7]#[N:8])[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cncc(O)c1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N#Cc1cnc(Cl)c(O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
